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Compound of Interest

Compound Name: Methionine Sulfoximine

Cat. No.: B140322 Get Quote

Audience: Researchers, scientists, and drug development professionals.

Introduction
Methionine sulfoximine (MSO) is a potent and irreversible inhibitor of glutamine synthetase

(GS), the enzyme responsible for catalyzing the formation of glutamine from glutamate and

ammonia.[1][2][3] By inhibiting GS, MSO effectively depletes intracellular glutamine, making it

an invaluable tool for studying cellular processes dependent on glutamine metabolism. These

application notes provide detailed protocols for the use of MSO in in vitro cell culture to

investigate its effects on cell viability, proliferation, and inflammatory signaling.

Mechanism of Action: MSO is a structural analog of methionine. Inside the cell, it is

phosphorylated by glutamine synthetase itself.[1] This phosphorylated product acts as a

transition-state analog that binds tightly and irreversibly to the glutamate-binding site of the

enzyme, leading to its inactivation.[4][5] This targeted inhibition allows for the precise study of

the downstream consequences of glutamine deprivation.

Signaling Pathways and Cellular Impact
The primary effect of MSO is the blockade of glutamine synthesis. This has significant

ramifications for various cellular pathways, as glutamine is a critical nutrient involved in energy

metabolism, nucleotide synthesis, and redox balance.
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Caption: Mechanism of MSO-mediated inhibition of Glutamine Synthetase.

The depletion of intracellular glutamine can lead to several downstream effects, including the

inhibition of cell proliferation and the modulation of signaling pathways like the mTOR pathway,

which is a key sensor of nutrient availability.[6] In immune cells, MSO has been shown to

suppress the inflammatory response by reducing the secretion of cytokines such as TNF-α and

IL-6.[7][8]
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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